Cas no 149246-80-0 (5-(2-bromophenyl)-1H-pyrazol-3-amine)

5-(2-Bromophenyl)-1H-pyrazol-3-amine is a brominated pyrazole derivative with a reactive amine group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features enable applications in the development of heterocyclic compounds, particularly in medicinal chemistry for designing potential bioactive molecules. The bromo substituent enhances reactivity for further functionalization.
5-(2-bromophenyl)-1H-pyrazol-3-amine structure
149246-80-0 structure
Product Name:5-(2-bromophenyl)-1H-pyrazol-3-amine
CAS No:149246-80-0
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD11519241
CID:105593
PubChem ID:3835048
Update Time:2025-06-18

5-(2-bromophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,5-(2-bromophenyl)-
    • 5-(2-bromophenyl)-1H-Pyrazol-3-amine
    • 3-Amino-5-(2-bromophenyl)-1H-pyrazole
    • 3-amino-5-(2'-bromophenyl)-2H-pyrazole
    • 5-amino-3-(2-bromophenyl)pyrazole
    • 5-amino-3-(o-bromophenyl)pyrazole
    • AC1MYOH6
    • ACMC-20n5nm
    • CTK4C6103
    • PubChem12124
    • SureCN3502511
    • 5-(2-Bromo-phenyl)-1H-pyrazol-3-ylamine
    • XXYPTBHOALDDSN-UHFFFAOYSA-N
    • AKOS015909848
    • 149246-80-0
    • AKOS000175915
    • DTXSID30397091
    • FT-0604334
    • SCHEMBL3502511
    • EN300-58005
    • A18218
    • BB 0249381
    • 5-(2-BROMO-PHENYL)-2H-PYRAZOL-3-YLAMINE
    • 5-(2-bromophenyl)-1H-pyrazol-3-amine
    • MDL: MFCD11519241
    • Inchi: 1S/C9H8BrN3/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
    • InChI Key: XXYPTBHOALDDSN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 236.99024
  • Monoisotopic Mass: 236.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.645
  • Boiling Point: 466.2°C at 760 mmHg
  • Flash Point: 235.8°C
  • Refractive Index: 1.689
  • PSA: 54.7

5-(2-bromophenyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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